Cas no 72661-85-9 (Benzyl glycoside,penta-Ac-beta-Pyranose-Xylobiose)
72661-85-9 structure
Product Name:Benzyl glycoside,penta-Ac-beta-Pyranose-Xylobiose
CAS No:72661-85-9
MF:C27H34O14
MW:582.550469875336
CID:2001185
PubChem ID:163339141
Update Time:2025-04-21
Benzyl glycoside,penta-Ac-beta-Pyranose-Xylobiose Chemical and Physical Properties
Names and Identifiers
-
- Benzyl glycoside,penta-Ac-beta-Pyranose-Xylobiose
- [(3R,4S,5R,6S)-4,5-diacetyloxy-6-[(3R,4S,5R,6R)-4,5-diacetyloxy-6-phenylmethoxyoxan-3-yl]oxyoxan-3-yl] acetate
- 72661-85-9
- Xyl2Ac3Ac4Ac(b1-4)Xyl2Ac3Ac(b)-O-Bn
- Benzyl beta-D-xylobioside pentaacetate
-
- Inchi： 1S/C27H34O14/c1-14(28)36-20-12-35-27(25(40-18(5)32)22(20)37-15(2)29)41-21-13-34-26(33-11-19-9-7-6-8-10-19)24(39-17(4)31)23(21)38-16(3)30/h6-10,20-27H,11-13H2,1-5H3
- InChI Key： KRQRDHAKXBAWPA-UHFFFAOYSA-N
- SMILES： CC(OC1C(OC(=O)C)C(OC(=O)C)C(OC2C(OC(=O)C)C(OC(=O)C)C(OCC3C=CC=CC=3)OC2)OC1)=O
Computed Properties
- Exact Mass: 582.19485575Da
- Monoisotopic Mass: 582.19485575Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 41
- Rotatable Bond Count: 15
- Complexity: 931
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 168Ų
Benzyl glycoside,penta-Ac-beta-Pyranose-Xylobiose Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | BICL2141-25mg |
Benzyl β-D-xylobioside pentaacetate |
72661-85-9 | 25mg |
£202.00 | 2025-02-21 | ||
| Apollo Scientific | BICL2141-50mg |
Benzyl β-D-xylobioside pentaacetate |
72661-85-9 | 50mg |
£327.00 | 2025-02-21 | ||
| Apollo Scientific | BICL2141-100mg |
Benzyl β-D-xylobioside pentaacetate |
72661-85-9 | 100mg |
£529.00 | 2025-02-21 |
Benzyl glycoside,penta-Ac-beta-Pyranose-Xylobiose Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
72661-85-9 (Benzyl glycoside,penta-Ac-beta-Pyranose-Xylobiose) Related Products
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